Cas no 102538-16-9 (Pyridine,1-ethyl-1,2,3,6-tetrahydro-4-(3-methoxyphenyl)-)
102538-16-9 structure
Product Name:Pyridine,1-ethyl-1,2,3,6-tetrahydro-4-(3-methoxyphenyl)-
CAS No:102538-16-9
MF:C14H19NO
MW:217.306763887405
CID:170895
PubChem ID:124609
Update Time:2025-04-19
Pyridine,1-ethyl-1,2,3,6-tetrahydro-4-(3-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,1-ethyl-1,2,3,6-tetrahydro-4-(3-methoxyphenyl)-
- 1-ethyl-4-(3-methoxyphenyl)-1,2,3,6-tetrahydropyridine
- 1-ethyl-4-(3-methoxyphenyl)-3,6-dihydro-2H-pyridine
- N-ET-MO-Mptp
- DTXSID40145262
- 102538-16-9
- CHEMBL35779
- SCHEMBL8352095
- Pyridine, 1-ethyl-1,2,3,6-tetrahydro-4-(3-methoxyphenyl)-
-
- Inchi: 1S/C14H19NO/c1-3-15-9-7-12(8-10-15)13-5-4-6-14(11-13)16-2/h4-7,11H,3,8-10H2,1-2H3
- InChI Key: DNDWVWSRWMEFQT-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(=C1)C1=CCN(CC)CC1
Computed Properties
- Exact Mass: 217.14677
- Monoisotopic Mass: 217.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 12.47
Pyridine,1-ethyl-1,2,3,6-tetrahydro-4-(3-methoxyphenyl)- Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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